Cas no 1227590-07-9 (5-broMo-6-fluoropicolinonitrile)
1227590-07-9 structure
Product Name:5-broMo-6-fluoropicolinonitrile
CAS No:1227590-07-9
MF:C7H4BrFN2
MW:215.022463798523
MDL:MFCD16608704
CID:2093242
Update Time:2023-11-19
5-broMo-6-fluoropicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile
- 5-bromo-6-fluoropicolinonitrile
- 2-(5-Bromo-6-fluoropyridin-3-yl)acetonitrile
- 5-Bromo-6-fluoropyridine-3-acetonitrile
- CID 91809536
- 3-Pyridineacetonitrile, 5-bromo-6-fluoro-
- 5-broMo-6-fluoropicolinonitrile
-
- MDL： MFCD16608704
- Inchi： 1S/C7H4BrFN2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1H2
- InChI Key： XPEIKSGOKDHVDP-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CC(=C1)CC#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Topological Polar Surface Area: 36.7
5-broMo-6-fluoropicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000078-1g |
5-Bromo-6-fluoropyridine-3-acetonitrile |
1227590-07-9 | 97% | 1g |
$530.79 | 2023-09-03 | |
| Chemenu | CM280043-1g |
2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile |
1227590-07-9 | 95% | 1g |
$351 | 2022-06-13 | |
| Chemenu | CM280043-1g |
2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile |
1227590-07-9 | 95% | 1g |
$351 | 2021-08-18 | |
| Cooke Chemical | BD2624348-1g |
2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile |
1227590-07-9 | 95+% | 1g |
RMB 2340.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1762681-1g |
2-(5-Bromo-6-fluoropyridin-3-yl)acetonitrile |
1227590-07-9 | 98% | 1g |
￥4347.00 | 2024-08-09 |
5-broMo-6-fluoropicolinonitrile Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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